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Compound of Interest

Compound Name: 2-Bromo-5-hydroxypyridine

Cat. No.: B120221 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-hydroxypyridine
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-5-hydroxypyridine, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is essential for ensuring laboratory safety and

minimizing risks associated with this chemical.

Hazard Identification and Classification
2-Bromo-5-hydroxypyridine is classified as a hazardous chemical.[1][2][3] It is known to

cause skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3]

Signal Word: Warning[1][2][3]

Hazard Statements:

Causes skin irritation.[1][3]

Causes serious eye irritation.[2][3]

May cause respiratory irritation.[1][2][3]
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The use of appropriate personal protective equipment is mandatory when handling 2-Bromo-5-
hydroxypyridine to prevent exposure.

PPE Category Specifications Rationale

Eye and Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield may be necessary for

splash hazards.[4][5][6]

Protects against splashes and

dust that can cause serious

eye irritation.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene)

that satisfy EU Directive

89/686/EEC and the standard

EN 374.[4][7] Gloves should

be inspected before use and

changed regularly (e.g., every

30-60 minutes) or immediately

if contaminated.[8]

Prevents skin contact which

can cause irritation.

Body Protection

Wear a lab coat, chemical-

resistant apron, or coveralls.[5]

[9] For extensive handling, a

long-sleeved, seamless gown

with a closed front and tight-

fitting cuffs is recommended.[8]

[10]

Provides a barrier against

accidental skin contact.

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded,

if irritation is experienced, or if

handling in a poorly ventilated

area. A full-face respirator may

be necessary in some

situations.[2][4][7]

Protects the respiratory system

from irritation due to dust or

vapors.
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Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle in a well-ventilated area, preferably under a chemical fume hood.[7][11]

Ensure that eyewash stations and safety showers are readily accessible.

Hygiene: Wash hands thoroughly after handling.[1][12] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[9][12][13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]

Keep away from strong oxidizing agents and bases.[3][11]
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Verify fume hood functionality

Prepare all necessary equipment and reagents

Weigh/measure 2-Bromo-5-hydroxypyridine in fume hood

Proceed to handling

Perform experimental procedure

Decontaminate work surfaces

Segregate and label waste

Dispose of waste according to regulations

Remove and dispose of PPE correctly

Wash hands thoroughly
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Caption: Workflow for handling 2-Bromo-5-hydroxypyridine.
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First-Aid Measures:

In case of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7][14]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[14]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing. Seek

immediate medical attention.[4][14]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4][14]

First-Aid Decision Making:
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Remove clothing, wash skin with soap & water

Rinse eyes for 15 mins, remove contacts Rinse mouth, do NOT induce vomitingGive artificial respiration if not breathing

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response for exposure to 2-Bromo-5-hydroxypyridine.

Disposal Plan:

Dispose of contents and containers in accordance with local, regional, and national regulations.

[1][4] Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[15]

Waste Collection: Collect waste in a suitable, labeled, and closed container.[4][7]

Disposal Facility: Dispose of the waste at an approved waste disposal plant or a licensed

hazardous waste collection point.[1][9][15]

Environmental Protection: Do not let the product enter drains, sewers, or waterways.[7][9]

[15]
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Waste Disposal Workflow:

Generate Waste (residues, contaminated PPE)

Segregate into labeled, sealed hazardous waste container

Store container in a designated, secure area

Arrange for pickup by a licensed hazardous waste disposal service

Complete all required waste disposal documentation

Click to download full resolution via product page

Caption: Waste disposal workflow for 2-Bromo-5-hydroxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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